Cas no 2680895-70-7 (benzyl N-[(5-bromo-2-fluorophenyl)(cyano)methyl]carbamate)

• Product Name: benzyl N-[(5-bromo-2-fluorophenyl)(cyano)methyl]carbamate
• CAS No: 2680895-70-7
• MF: C₁₆H₁₂BrFN₂O₂
• MW: 363.181086540222
• CID: 6010868
• PubChem ID: 165931916
• Update Time: 2025-05-19

benzyl N-[(5-bromo-2-fluorophenyl)(cyano)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28300095
• benzyl N-[(5-bromo-2-fluorophenyl)(cyano)methyl]carbamate
• 2680895-70-7

• Inchi： 1S/C16H12BrFN2O2/c17-12-6-7-14(18)13(8-12)15(9-19)20-16(21)22-10-11-4-2-1-3-5-11/h1-8,15H,10H2,(H,20,21)
• InChI Key： AQNUXHWHZXDLEW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(C#N)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 362.00662g/mol
• Monoisotopic Mass: 362.00662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 62.1Ų

Additional information on benzyl N-[(5-bromo-2-fluorophenyl)(cyano)methyl]carbamate

Introduction to Benzyl N-[(5-bromo-2-fluorophenyl)(cyano)methyl]carbamate (CAS No. 2680895-70-7)

Benzyl N-[(5-bromo-2-fluorophenyl)(cyano)methyl]carbamate, a compound with the chemical identifier CAS No. 2680895-70-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The structural features of this molecule, particularly the presence of a benzyl group and a N-(5-bromo-2-fluorophenyl)(cyano)methyl moiety, contribute to its unique chemical properties and biological activities.

The synthesis and characterization of Benzyl N-[(5-bromo-2-fluorophenyl)(cyano)methyl]carbamate involve sophisticated organic reactions and methodologies. The introduction of the cyano group and the fluorine substituent in the aromatic ring significantly influence the electronic properties and reactivity of the molecule. These modifications are crucial for modulating the pharmacokinetic and pharmacodynamic profiles of the compound, making it a valuable candidate for further investigation.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The incorporation of a fluorine atom in the 2-position of the phenyl ring in Benzyl N-[(5-bromo-2-fluorophenyl)(cyano)methyl]carbamate aligns with this trend, positioning it as a promising scaffold for developing novel therapeutic agents.

The carbamate functional group in this compound plays a pivotal role in its biological activity. Carbamates are known for their versatility in drug design, often serving as intermediates in the synthesis of more complex molecules. The presence of a benzyl group at the nitrogen atom further enhances the compound's stability and solubility, making it more amenable to formulation into various pharmaceutical forms.

Recent studies have highlighted the potential of Benzyl N-[(5-bromo-2-fluorophenyl)(cyano)methyl]carbamate as an intermediate in the synthesis of kinase inhibitors. Kinase enzymes are integral to numerous cellular processes, and their dysregulation is associated with various diseases, including cancer. By targeting these enzymes, compounds like Benzyl N-[(5-bromo-2-fluorophenyl)(cyano)methyl]carbamate offer a promising approach to modulate cellular signaling pathways and treat associated disorders.

The bromine substituent in the 5-position of the phenyl ring adds another layer of complexity to the compound's structure. Brominated aromatic compounds are frequently employed in medicinal chemistry due to their ability to enhance binding affinity and selectivity. This feature makes Benzyl N-[(5-bromo-2-fluorophenyl)(cyano)methyl]carbamate a compelling candidate for further exploration in drug discovery.

In conclusion, Benzyl N-[(5-bromo-2-fluorophenyl)(cyano)methyl]carbamate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features, including the presence of benzyl, cyano, bromo, and fluoro substituents, make it a versatile scaffold for developing novel therapeutic agents. The compound's potential applications in kinase inhibition and other areas of drug development underscore its importance as a research chemical.